Sumatrol
Sumatrol
Sumatrol is a member of isoflavanones.
Brand Name:
Vulcanchem
CAS No.:
82-10-0
VCID:
VC0192465
InChI:
InChI=1S/C23H22O7/c1-10(2)14-6-12-16(29-14)7-13(24)21-22(25)20-11-5-17(26-3)18(27-4)8-15(11)28-9-19(20)30-23(12)21/h5,7-8,14,19-20,24H,1,6,9H2,2-4H3/t14-,19-,20+/m1/s1
SMILES:
CC(=C)C1CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4C3=O)OC)OC)O
Molecular Formula:
C23H22O7
Molecular Weight:
410.4 g/mol
Sumatrol
CAS No.: 82-10-0
Natural Products
VCID: VC0192465
Molecular Formula: C23H22O7
Molecular Weight: 410.4 g/mol
| CAS No. | 82-10-0 |
|---|---|
| Product Name | Sumatrol |
| Molecular Formula | C23H22O7 |
| Molecular Weight | 410.4 g/mol |
| IUPAC Name | (1S,6R,13S)-10-hydroxy-16,17-dimethoxy-6-prop-1-en-2-yl-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-12-one |
| Standard InChI | InChI=1S/C23H22O7/c1-10(2)14-6-12-16(29-14)7-13(24)21-22(25)20-11-5-17(26-3)18(27-4)8-15(11)28-9-19(20)30-23(12)21/h5,7-8,14,19-20,24H,1,6,9H2,2-4H3/t14-,19-,20+/m1/s1 |
| Standard InChIKey | ZPEHYKMRUBEPSQ-XMCHAPAWSA-N |
| Isomeric SMILES | CC(=C)[C@H]1CC2=C(O1)C=C(C3=C2O[C@@H]4COC5=CC(=C(C=C5[C@@H]4C3=O)OC)OC)O |
| SMILES | CC(=C)C1CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4C3=O)OC)OC)O |
| Canonical SMILES | CC(=C)C1CC2=C(O1)C=C(C3=C2OC4COC5=CC(=C(C=C5C4C3=O)OC)OC)O |
| Melting Point | 195.0 °C |
| Description | Sumatrol is a member of isoflavanones. |
| Synonyms | (-)-11-Hydroxyrotenone; (2R,6aS,12aS)-1,2,12,12a-Tetrahydro-5-hydroxy-8,9-dimethoxy-2-(1-methylethenyl)[1]benzopyrano[3,4-b]furo[2,3-h][1]benzopyran-6(6aH)-one; 11-Hydroxyrotenone |
| PubChem Compound | 442824 |
| Last Modified | Nov 11 2021 |
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